3-cyclobutoxycyclohexan-1-amine hydrochloride
Overview
Description
3-cyclobutoxycyclohexan-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO and its molecular weight is 205.7. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclobutoxycyclohexan-1-amine hydrochloride involves the conversion of cyclohexanone to cyclohexanone oxime, followed by cyclization to form 3-cyclohexyl-2-methylidenebutan-2-one. This intermediate is then reacted with cyclobutylamine to form the target compound, which is subsequently converted to its hydrochloride salt.", "Starting Materials": [ "Cyclohexanone", "Hydroxylamine hydrochloride", "Sodium acetate", "Acetic acid", "Cyclobutylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Cyclohexanone is reacted with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid to form cyclohexanone oxime.", "The cyclohexanone oxime is then cyclized using sodium borohydride in methanol to form 3-cyclohexyl-2-methylidenebutan-2-one.", "3-cyclohexyl-2-methylidenebutan-2-one is reacted with cyclobutylamine in the presence of hydrochloric acid to form 3-cyclobutoxycyclohexan-1-amine.", "The final step involves the conversion of 3-cyclobutoxycyclohexan-1-amine to its hydrochloride salt using hydrochloric acid." ] } | |
CAS No. |
2680536-56-3 |
Molecular Formula |
C10H20ClNO |
Molecular Weight |
205.7 |
Purity |
0 |
Origin of Product |
United States |
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